5-Fluoro-1,4-benzodioxane-2-carbonitrile

• Molecular Formula: C9H6FNO2
• Molecular Weight: 179.15 g/mol
• IUPAC Name: 5-fluoro-2,3-dihydro-1,4-benzodioxine-2-carbonitrile
• InChI: InChI=1S/C9H6FNO2/c10-7-2-1-3-8-9(7)12-5-6(4-11)13-8/h1-3,6H,5H2
• InChI Key: PAJKYVHTRIZVKZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=C(O1)C(=CC=C2)F)C#N

Description

5-Fluoro-1,4-benzodioxane-2-carbonitrile is a useful research compound. Its molecular formula is C9H6FNO2 and its molecular weight is 179.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

13.7 ml of pyridine (169 mmol, 2 eq.) are added to a suspension of 16.7 g of amide from Stage 1 (84.5 mmol) in 180 ml of dioxane at 0° C., followed, 10 minutes later, by dropwise addition of 13.1 ml of trifluoroacetic anhydride (19.5 g; 93 mmol, 1.1 eq.). The reaction mixture is kept cold for 1 hour and is then stirred at room temperature for 16 hours. The solution is taken up in Et2O/1N HCl. The organic phase is washed with 1N NaOH, dried over MgSO4, filtered and then evaporated to dryness. 16.8 g of a pale yellow oil are obtained (quantitative yield).